Cas no 2137626-22-1 (3,3,4,4,4-Pentafluoro-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-1-amine)

• Product Name: 3,3,4,4,4-Pentafluoro-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-1-amine
• CAS No: 2137626-22-1
• MF: C₈H₉F₅N₂S₂
• MW: 292.292476415634
• CID: 5257171
• Update Time: 2025-10-18

3,3,4,4,4-Pentafluoro-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,4-pentafluoro-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-1-amine
• 1-Butanamine, 3,3,4,4,4-pentafluoro-2-[(4-methyl-2-thiazolyl)thio]-
• 3,3,4,4,4-Pentafluoro-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-1-amine

• Inchi： 1S/C8H9F5N2S2/c1-4-3-16-6(15-4)17-5(2-14)7(9,10)8(11,12)13/h3,5H,2,14H2,1H3
• InChI Key： AMFBPMITPRDIRB-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CS1)C(CN)C(C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: 3.1
• Topological Polar Surface Area: 92.4

Additional information on 3,3,4,4,4-Pentafluoro-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-1-amine

3,3,4,4,4-Pentafluoro-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-1-amine: A Comprehensive Overview

3,3,4,4,4-Pentafluoro compounds have garnered significant attention in the field of organic chemistry due to their unique electronic properties and potential applications in drug design. The compound 3,3,4,4,4-Pentafluoro-butan-amine, specifically 3,3,4,4,4-Pentafluoro-butan-amine, is a fluorinated amine derivative that exhibits remarkable stability and reactivity. This compound is often utilized in the synthesis of advanced materials and pharmaceutical agents.

The presence of a sulfanyl group in the structure of this compound significantly enhances its chemical reactivity. The sulfanyl group acts as a nucleophile and can participate in various substitution reactions. This property makes it an ideal candidate for the development of novel therapeutic agents. Recent studies have highlighted the potential of this compound in targeting specific enzymes involved in neurodegenerative diseases.

The fluorinated moiety in this compound contributes to its high lipophilicity and bioavailability. These characteristics are crucial for designing drugs that can effectively cross biological membranes. Researchers have explored the use of this compound as a precursor for synthesizing highly potent kinase inhibitors. The pentafluoro group also imparts thermal stability to the molecule, making it suitable for high-temperature applications.

The synthesis of this compound involves a multi-step process that includes fluorination and sulfonation reactions. The fluorination step typically employs electrophilic fluorination agents such as sulfur tetrafluoride or 1-chloro-1-fluoroethylene. The sulfonation step utilizes sulfur-based reagents to introduce the sulfanyl group into the molecule. Optimization of reaction conditions is critical to achieve high yields and purity.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. It has been used as a building block for constructing complex molecules with potential therapeutic benefits. For instance, derivatives of this compound have been tested for their ability to inhibit protein kinases involved in cancer progression.

The structural uniqueness of this compound also makes it a valuable tool in academic research. Its ability to act as both a nucleophile and an electrophile allows chemists to explore various reaction pathways. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound.

In conclusion, 3,3,4,4,4-Pentafluoro-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-1-amine is a versatile compound with significant potential in multiple fields. Its unique chemical properties and reactivity make it an invaluable asset for researchers working on drug discovery and material science.